2,5-dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide

• IUPAC Name: 2,5-dimethyl-1-N,4-N-diphenylpiperazine-1,4-dicarbothioamide
• InChI: InChI=1S/C20H24N4S2/c1-15-13-24(20(26)22-18-11-7-4-8-12-18)16(2)14-23(15)19(25)21-17-9-5-3-6-10-17/h3-12,15-16H,13-14H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key: JOTQZNBQRRITFX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(CN1C(=S)NC2=CC=CC=C2)C)C(=S)NC3=CC=CC=C3
• Molecular Formula: C20H24N4S2
• Molecular Weight: 384.6 g/mol

Description

2,5-dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide is a chemical compound with the molecular formula C20H24N4S2. It is available for purchase from various scientific suppliers.

Molecular Structure Analysis

The molecular structure of 2,5-dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide is represented by the formula C20H24N4S2. This indicates that the molecule is composed of 20 carbon atoms, 24 hydrogen atoms, 4 nitrogen atoms, and 2 sulfur atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,5-dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide include a molecular weight of 384.561, a density of 1.3±0.1 g/cm3, and a boiling point of 506.2±60.0 °C at 760 mmHg. The melting point and MSDS are not available.

Scientific Research Applications

Nanotechnology: Building Blocks for Nanomaterials

Lastly, the compound’s molecular geometry and reactive sites make it a suitable building block for the construction of nanomaterials. These materials could have applications in drug delivery, sensing, or as components in nanoelectronic devices.

Each of these applications leverages the unique chemical structure of 2,5-dimethyl-N~1~,N~4~-diphenyltetrahydro-1,4-pyrazinedicarbothioamide , demonstrating its versatility and potential across a broad range of scientific disciplines. .